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(±)10-HDHA (±)10-HDHA (±)10-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)10-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Brand Name: Vulcanchem
CAS No.: 90780-50-0
VCID: VC0163535
InChI: InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)
SMILES: CCC=CCC=CCC=CC=CC(CC=CCC=CCCC(=O)O)O
Molecular Formula: C22H32O3
Molecular Weight: 344.495

(±)10-HDHA

CAS No.: 90780-50-0

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VCID: VC0163535

Molecular Formula: C22H32O3

Molecular Weight: 344.495

(±)10-HDHA - 90780-50-0

CAS No. 90780-50-0
Product Name (±)10-HDHA
Molecular Formula C22H32O3
Molecular Weight 344.495
IUPAC Name 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic acid
Standard InChI InChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)
Standard InChIKey DDCYKEYDTGCKAS-UHFFFAOYSA-N
SMILES CCC=CCC=CCC=CC=CC(CC=CCC=CCCC(=O)O)O
Description (±)10-HDHA is an autoxidation product of docosahexaenoic acid (DHA) in vitro. It is also produced from incubations of DHA in rat liver, brain, and intestinal microsomes. (±)10-HDHA is a potential marker of oxidative stress in brain and retina where DHA is an abundant polyunsaturated fatty acid.
Synonyms 10-hydroxy Docosahexaenoic Acid;(±)10-HDoHE
Reference 1.VanRollins, M. and Murphy, R.C. Autooxidation of docosahexaenoic acid: Analysis of ten isomers of hydroxydocosahexaenoate. J. Lipid Res. 25(5), 507-517 (1984).
PubChem Compound 53394258
Last Modified Nov 11 2021
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